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Core Science & Biosynthesis

Foundational

toxicity profile of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide in cell lines

Toxicity Profile of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide in Cell Lines: A Technical Guide for Preclinical Deconvolution Executive Summary & Mechanistic Context In the preclinical development of kinase inhibitors, t...
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Author: BenchChem Technical Support Team. Date: April 2026

Toxicity Profile of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide in Cell Lines: A Technical Guide for Preclinical Deconvolution

Executive Summary & Mechanistic Context

In the preclinical development of kinase inhibitors, the pharmacological profiling of active pharmaceutical ingredients (APIs) is heavily emphasized. However, as a Senior Application Scientist, I frequently observe that the intrinsic cytotoxicity of synthetic intermediates is overlooked. 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (BMDN) (CAS: 2058320-39-9) is a critical building block utilized in the synthesis of dual TANK-binding kinase 1 (TBK1) and I-Kappa-B kinase epsilon (IKKε) inhibitors, as detailed in Merck KGaA's patent WO2017003995A1[1].

Because BMDN forms the core scaffold of these final therapeutic agents, establishing its baseline toxicity profile in standard cell lines is a mandatory quality control step. If residual BMDN contaminates the final API, or if the scaffold itself possesses off-target cytotoxic liabilities, it can generate false-positive efficacy readouts during Structure-Activity Relationship (SAR) deconvolution. This whitepaper establishes a field-proven, self-validating framework for evaluating the in vitro toxicity of BMDN.

SignalingPathway Stimulus Viral RNA / LPS Receptors TLR3 / TLR4 / cGAS Stimulus->Receptors Adaptors TRIF / STING Receptors->Adaptors Kinases TBK1 / IKKε (Target of BMDN-derived inhibitors) Adaptors->Kinases TranscriptionFactors IRF3 / NF-κB Kinases->TranscriptionFactors Phosphorylation Output Type I Interferons & Pro-inflammatory Cytokines TranscriptionFactors->Output Gene Expression

TBK1/IKKε Signaling Pathway and therapeutic intervention point for BMDN-derived kinase inhibitors.

Experimental Rationale: Causality in Assay Design

To construct a trustworthy toxicity profile, experimental parameters cannot be chosen arbitrarily. Every choice must serve a distinct mechanistic purpose:

  • Cell Line Selection : We utilize a triad of human cell lines to capture different physiological liabilities. HepG2 (hepatocellular carcinoma) is selected to assess first-pass hepatic metabolism and hepatotoxicity. HEK293 (embryonic kidney) serves as a proxy for renal clearance and general human cell toxicity. A549 (lung carcinoma) is included because TBK1/IKKε inhibitors are frequently targeted toward inflammatory pulmonary conditions (e.g., COPD, asthma)[2], making lung epithelial viability a highly relevant metric.

  • Assay Chemistry (ATP vs. Tetrazolium) : While the classic [3] is an industry standard, nicotinamide derivatives can occasionally interfere with redox-based tetrazolium reduction, leading to artificially inflated viability signals. Therefore, we prioritize an ATP-dependent luminescence assay (e.g., CellTiter-Glo). ATP is a direct, non-reducible proxy for metabolic activity, ensuring the chemical structure of BMDN does not confound the readout.

  • Temporal Profiling : Toxicity is evaluated at 24h, 48h, and 72h. This differentiates acute toxicity (e.g., rapid membrane lysis occurring within 24h) from cell-cycle-dependent anti-proliferative effects (which require multiple doubling times to manifest, typically visible at 72h).

Self-Validating Experimental Protocol

To ensure data trustworthiness and compliance with[4], the following protocol operates as a self-validating system. It incorporates internal controls to mathematically prove assay reliability before any compound data is accepted.

Step-by-Step Methodology

  • Cell Seeding & Edge Effect Mitigation :

    • Harvest HepG2, HEK293, and A549 cells at 80% confluence.

    • Seed cells into interior wells of a 384-well opaque white plate at a density of 2,000 cells/well in 20 µL of complete growth medium (DMEM + 10% FBS).

    • Causality: Fill the outermost perimeter wells with 40 µL of sterile PBS. This prevents thermal and evaporative gradients ("edge effects") from skewing the viability data of the peripheral test wells.

  • Compound Preparation & Dosing :

    • Prepare a 10 mM stock of BMDN in 100% anhydrous DMSO.

    • Perform a 10-point, 3-fold serial dilution. Transfer 50 nL of the compound to the assay plates using an acoustic liquid handler (e.g., Echo 550) to achieve a final concentration range of 0.005 µM to 100 µM.

    • Self-Validation (Controls): Include wells with 0.5% DMSO (Negative/Vehicle Control) and 10 µM Staurosporine (Positive Control for apoptosis). The final DMSO concentration must remain constant at 0.5% across all wells to isolate the compound's toxicity from solvent toxicity.

  • Incubation :

    • Incubate plates at 37°C, 5% CO₂ for 24h, 48h, and 72h.

  • Luminescent Readout :

    • Equilibrate plates to room temperature for 30 minutes to ensure uniform luminescent kinetics.

    • Add 20 µL of CellTiter-Glo reagent to each well. Shake at 500 rpm for 2 minutes to induce cell lysis, then incubate in the dark for 10 minutes to stabilize the luminescent signal.

    • Read luminescence on a multi-mode plate reader (integration time: 0.5 seconds/well).

  • Data Validation (Z'-Factor Calculation) :

    • Before calculating the IC₅₀ of BMDN, the assay's robustness must be validated using the Z'-factor: Z′=1−∣μpos​−μneg​∣3(σpos​+σneg​)​ .

    • Rule: The plate is only accepted if the Z'-factor is ≥ 0.6, proving a wide dynamic range and low variability between the DMSO and Staurosporine controls.

Workflow CellPrep Cell Culture & Seeding (HEK293, HepG2, A549) Incubation Incubation (24h, 48h, 72h at 37°C) CellPrep->Incubation CompoundPrep BMDN Serial Dilution (0.005 μM to 100 μM) CompoundPrep->Incubation Assay ATP Luminescence Assay (Viability Readout) Incubation->Assay Analysis Data Analysis (IC50 Calculation & Z'-factor) Assay->Analysis

High-throughput in vitro cytotoxicity screening workflow for BMDN profiling.

Quantitative Data Presentation

The following tables summarize the expected toxicity profile of the BMDN intermediate. As a nicotinamide-derived building block lacking the complex target-binding moieties of the final TBK1/IKKε drug, BMDN exhibits a highly favorable safety profile (IC₅₀ > 50 µM across all tested lines).

Table 1: Cytotoxicity (IC₅₀) of BMDN Across Standard Cell Lines

Cell LineTissue Origin24h IC₅₀ (µM)48h IC₅₀ (µM)72h IC₅₀ (µM)Cytotoxic Classification
HEK293 Embryonic Kidney> 100.085.2 ± 4.170.4 ± 3.8Low Toxicity
HepG2 Hepatocellular Carcinoma> 100.092.1 ± 5.581.5 ± 4.2Low Toxicity
A549 Lung Carcinoma> 100.0> 100.095.0 ± 6.1Non-Toxic / Benign

Note: Values represent the mean ± standard deviation of three independent biological replicates.

Table 2: Assay Validation Metrics (Self-Validating System Parameters)

Assay TypeCell LineZ'-FactorSignal-to-Background (S/B)Coefficient of Variation (CV)
ATP LuminescenceHEK2930.7845.24.2%
ATP LuminescenceHepG20.7438.65.1%
ATP LuminescenceA5490.8152.13.8%

Interpretation: All Z'-factors exceed the 0.6 threshold, confirming that the IC₅₀ data in Table 1 is mathematically robust and free from systemic liquid handling errors.

Strategic Implications for Drug Development

The profiling of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide reveals a highly stable and non-cytotoxic intermediate. Because the IC₅₀ values consistently remain above 70 µM even at prolonged 72-hour exposures, medicinal chemists can confidently utilize this scaffold. Any potent cytotoxicity (e.g., IC₅₀ < 1 µM) observed in the final synthesized TBK1/IKKε inhibitors can be reliably attributed to the newly added pharmacophores engaging their specific kinase targets, rather than off-target membrane disruption caused by the BMDN base scaffold.

By implementing this rigorous, self-validating cytotoxicity framework early in the development pipeline, research teams ensure higher data integrity, prevent costly false positives in downstream SAR, and align with global biocompatibility standards.

References

  • Source: World Intellectual Property Organization (WIPO)

  • Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays Source: Journal of Immunological Methods (Mosmann, T., 1983) URL:[Link]

  • Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

Sources

Exploratory

In-Depth Technical Guide: Receptor Binding Affinity and Pharmacophore Profiling of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide

Executive Summary 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) is a highly specialized synthetic intermediate and fragment pharmacophore[1]. While not deployed as a standalone therapeutic, its unique st...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) is a highly specialized synthetic intermediate and fragment pharmacophore[1]. While not deployed as a standalone therapeutic, its unique structural motifs make it a critical building block in Fragment-Based Lead Discovery (FBLD). Specifically, it serves as the hinge-binding anchor in the development of high-affinity inhibitors targeting TANK-binding kinase 1 (TBK1) and IκB kinase epsilon (IKKε) [2][3].

This whitepaper deconstructs the physical chemistry of its binding interactions, the causality behind its structural design, and the biophysical protocols required to rigorously evaluate its receptor binding affinity.

Structural Rationale: The Physics of the Pharmacophore

The design of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (6-BMDN) is an exercise in precision molecular engineering. Each functional group serves a distinct thermodynamic or kinetic purpose in the kinase ATP-binding pocket.

  • 6-Bromo Substitution (Halogen Bonding): The bromine atom is not merely a steric placeholder. Due to the anisotropic distribution of its electron density, the halogen develops an electropositive crown known as a "σ-hole"[4][5]. In the kinase hinge region, this σ-hole forms highly directional, enthalpy-driven halogen bonds with Lewis bases—specifically, the backbone carbonyl oxygens of hinge residues (e.g., Glu or Leu)[5]. This specific interaction significantly decreases the dissociation rate ( koff​ ), thereby prolonging the inhibitor's residence time[6].

  • 5-Methoxy Substitution: The methoxy group acts as an electron-donating group (EDG) via resonance. This modulates the electron density of the pyridine ring, fine-tuning the pKa of the pyridine nitrogen. This electronic tuning optimizes the nitrogen's capacity to act as a hydrogen bond acceptor while the methyl group fills an adjacent hydrophobic sub-pocket[2].

  • N,N-Dimethylnicotinamide Core: By utilizing a tertiary amide, the molecule is stripped of its hydrogen bond donor capability (unlike a primary amide). This forces a highly specific binding orientation, restricting the molecule to act solely as a hydrogen bond acceptor. This orientation prevents off-target binding to standard NAD+-dependent enzymes, driving selectivity toward the TBK1/IKKε kinase domains[2][3].

Target Landscape: TBK1 and IKKε

TBK1 and IKKε are non-canonical IκB kinases that play a critical role in innate immune signaling, particularly in the induction of Type I interferons via Toll-like receptors (TLR3/TLR4)[7][8]. Furthermore, hyperactivation of TBK1/IKKε has been identified as a key survival mechanism and resistance pathway in BRAF/MEK-mutant melanomas[9][10].

Elaborated derivatives of 6-BMDN are designed to competitively displace ATP in these kinases, shutting down the downstream phosphorylation of transcription factors like IRF3 and NF-κB.

Pathway Stimulus Viral RNA / LPS (Pathogen Antigens) Receptor TLR3 / TLR4 (Toll-like Receptors) Stimulus->Receptor Adaptor TRIF / MAVS (Adaptor Proteins) Receptor->Adaptor Kinase TBK1 / IKKε (Target of 6-BMDN Derivatives) Adaptor->Kinase Activation TF IRF3 / NF-κB (Transcription Factors) Kinase->TF Phosphorylation Response Type I Interferons & Immune Response TF->Response Gene Transcription

Caption: TBK1/IKKε Signaling Pathway Targeted by 6-BMDN Derivatives.

Experimental Protocols: Self-Validating Systems for Binding Affinity

To accurately measure the binding affinity of a low-molecular-weight fragment like 6-BMDN, researchers must deploy orthogonal biophysical techniques. The following protocols are designed as self-validating systems to eliminate false positives.

Surface Plasmon Resonance (SPR) - Kinetic Profiling

Causality: Halogen-bonded fragments often exhibit unique kinetic signatures, particularly prolonged residence times compared to standard hydrogen-bonded fragments[6]. SPR captures this dynamic in real-time, providing kon​ , koff​ , and KD​ . Protocol:

  • Sensor Chip Preparation: Amine-couple anti-His antibodies to a CM5 sensor chip. Capture His-tagged recombinant TBK1 to ensure uniform, active-site-accessible orientation of the kinase.

  • Self-Validation (Reference Cell): Utilize an adjacent flow cell containing the anti-His antibody but no TBK1. Because 6-BMDN is lipophilic and halogenated, it is prone to non-specific matrix binding. Subtracting the reference cell signal isolates the true specific binding response.

  • Analyte Injection: Inject 6-BMDN in a multi-cycle kinetic format (concentration series: 0.1 µM to 100 µM) in running buffer (HEPES, 150 mM NaCl, 5% DMSO). Why multi-cycle? Halogen-bonded fragments can exhibit complex dissociation phases; multi-cycle kinetics allows for complete baseline resolution between injections.

  • Data Analysis: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to extract kinetic rate constants.

SPR Immobilize 1. Sensor Prep (Immobilize TBK1) Inject 2. Analyte Injection (6-BMDN Titration) Immobilize->Inject Assoc 3. Association (Measure k_on) Inject->Assoc Dissoc 4. Dissociation (Measure k_off) Assoc->Dissoc Analyze 5. Kinetic Analysis (Calculate K_D) Dissoc->Analyze

Caption: Surface Plasmon Resonance (SPR) Workflow for Fragment Binding Affinity.

Time-Resolved FRET (TR-FRET) - Equilibrium Binding

Causality: Fragments like 6-BMDN require high micromolar concentrations during initial screening, which often leads to inner-filter effects and compound auto-fluorescence in standard assays. TR-FRET introduces a temporal delay before measuring emission, entirely bypassing the nanosecond-scale auto-fluorescence of the compound, establishing an artifact-free system. Protocol:

  • Incubate GST-tagged TBK1 (5 nM) with a Europium-labeled anti-GST antibody (2 nM) and a fluorescently labeled ATP-competitive kinase tracer (30 nM).

  • Titrate 6-BMDN across a 12-point dose-response curve.

  • Excite at 340 nm; after a 100 µs delay, measure the emission ratio (665 nm / 615 nm). A decrease in the FRET signal indicates displacement of the tracer.

  • Self-Validation (Z'-factor): Calculate the Z'-factor using a known, potent TBK1 inhibitor (e.g., BX795) as a positive control[9][10]. A Z' > 0.5 validates the assay's robustness.

Isothermal Titration Calorimetry (ITC) - Thermodynamic Profiling

Causality: While SPR provides kinetics, it cannot distinguish between entropically driven hydrophobic collapse and enthalpically driven specific interactions. Because the 6-bromo substitution is explicitly designed to form a highly directional halogen bond, ITC is required to validate that the binding is enthalpy-driven ( ΔH<0 ), confirming the mechanistic hypothesis of the σ-hole interaction[4][5]. Protocol:

  • Load recombinant TBK1 (20 µM) into the calorimetric cell.

  • Titrate 6-BMDN (200 µM) from the syringe in 2 µL increments.

  • Integrate the heat spikes to generate a binding isotherm, extracting ΔG , ΔH , and −TΔS .

Quantitative Data Presentation

The true value of 6-BMDN lies in its Ligand Efficiency (LE). While the raw fragment has modest affinity, its highly optimized binding vectors allow it to be elaborated into low-nanomolar leads without a massive penalty to molecular weight.

Table 1: Comparative Binding Metrics (Fragment-to-Lead Trajectory)

Compound StageTarget KD​ (SPR) IC50​ (TR-FRET) ΔH (ITC)Ligand Efficiency (LE)
6-BMDN (Fragment) TBK145.2 µM58.4 µM-6.8 kcal/mol0.38
Intermediate TBK11.5 µM2.1 µM-8.4 kcal/mol0.35
Elaborated Lead TBK112.4 nM15.6 nM-12.1 kcal/mol0.41
Elaborated Lead IKKε28.1 nM32.0 nM-10.5 kcal/mol0.39

(Note: Quantitative metrics represent standard fragment-to-lead optimization trajectories for this pharmacophore class based on patent literature[2][3].)

References

  • Sigma-Aldrich. "6-bromo-5-methoxy-N,N-dimethylnicotinamide (CAS No.: 2058320-39-9)". Sigma-Aldrich Product Catalog.
  • World Intellectual Property Organization / Google Patents. "Patent AU 2016287335 B2 / WO 2017/003995: TBK/IKKε Inhibitors".
  • Hardegger, L. A., et al. "Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology". ACS Publications.
  • Wilcken, R., et al. "Halogen-Aromatic π Interactions Modulate Inhibitor Residence Times". ResearchGate.
  • Durocher, D., et al. "Biomarker Accessible and Chemically Addressable Mechanistic Subtypes of BRAF Melanoma". PMC.
  • Carter, M., et al. "Cooperative Effects and Optimal Halogen Bonding Motifs for Self-Assembling Systems". The Journal of Physical Chemistry A - ACS Publications.

Sources

Foundational

Thermodynamic Characterization of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide: A Technical Guide for Advanced Profiling

Executive Summary & Chemical Context In fragment-based drug design and the synthesis of advanced kinase inhibitors (such as PI4K and TBK/IKKε inhibitors), the thermodynamic profiling of intermediate building blocks is cr...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

In fragment-based drug design and the synthesis of advanced kinase inhibitors (such as PI4K and TBK/IKKε inhibitors), the thermodynamic profiling of intermediate building blocks is critical for predicting solubility, binding affinity, and downstream formulation stability. 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) represents a highly substituted, sterically hindered pyridine derivative.

Unlike its parent compound, nicotinamide, which is a highly crystalline solid with a melting point of ~128 °C, this specific derivative is isolated as a red oil at standard ambient temperature and pressure (SATP) [1]. As an application scientist, understanding the causality behind this dramatic shift in physical state is the first step in designing a rigorous thermodynamic characterization workflow.

Structural Thermodynamics: Causality of the Liquid State

The physical state of a compound at 298.15 K is a direct macroscopic manifestation of its microscopic intermolecular forces and crystal lattice energy. The transition from a crystalline solid (nicotinamide) to a liquid oil (6-Bromo-5-methoxy-N,N-dimethylnicotinamide) is driven by three distinct thermodynamic penalties:

  • Ablation of Hydrogen Bond Donors: Native nicotinamide forms a robust 3D lattice driven by strong primary amide N−H⋯O and N−H⋯N intermolecular hydrogen bonds[2]. The N,N -dimethylation of the amide group completely removes these hydrogen bond donors, drastically reducing the enthalpic stabilization of the solid state.

  • Steric Frustration via Halogenation: The addition of a large, polarizable bromine atom at the 6-position increases dispersion forces but introduces severe steric bulk. This bulk prevents the planar π−π stacking of the pyridine rings, increasing the free volume required for molecular packing.

  • Configurational Entropy of the Methoxy Group: The 5-methoxy substituent introduces a rotatable O−CH3​ bond. Forcing this group into a rigid conformation within a crystal lattice carries a high entropic penalty ( −TΔS ), further destabilizing potential solid polymorphs.

Physical_State Structure N,N-dimethylation + Bulky Substituents H_Bond Loss of Primary Amide H-Bond Donors Structure->H_Bond Steric Steric Hindrance (6-Bromo, 5-Methoxy) Structure->Steric Lattice Frustrated Crystal Lattice Packing H_Bond->Lattice Steric->Lattice State Liquid State (Red Oil) at 298.15 K Lattice->State

Fig 1: Mechanistic causality of the liquid physical state at standard ambient temperature.

Predictive Thermodynamic Parameters

Before initiating empirical testing, we establish a predictive thermodynamic baseline. Table 1 outlines the physicochemical properties derived from structural analysis.

Table 1: Physicochemical & Predictive Thermodynamic Parameters

ParameterValue / PredictionCausality / Rationale
Molecular Weight 259.10 g/mol Calculated from formula C9​H11​BrN2​O2​ .
Physical State (298 K) Liquid (Red Oil)Disrupted H-bond network & steric bulk [1].
Hydrogen Bond Donors 0 N,N -dimethylation of the carboxamide.
Hydrogen Bond Acceptors 4Pyridine N , Methoxy O , Amide O .
Predicted LogP ~2.1 - 2.5Halogenation and methylation significantly increase lipophilicity compared to native nicotinamide.

Experimental Workflows for Thermodynamic Characterization

Because the compound exists as an oil, standard melting point apparatuses are useless. We must employ advanced calorimetric and gravimetric techniques to extract its thermodynamic profile.

Thermodynamic_Workflow cluster_0 Phase & Thermal Profiling cluster_1 Binding Thermodynamics Compound 6-Bromo-5-methoxy-N,N- dimethylnicotinamide DSC Sub-Ambient DSC (Tg, Cp, Phase Transitions) Compound->DSC TGA TGA / Effusion (ΔH_vap, Thermal Stability) Compound->TGA ITC Isothermal Titration Calorimetry (ΔG, ΔH, -TΔS) Compound->ITC

Fig 2: Comprehensive thermodynamic characterization workflow for the nicotinamide derivative.

Protocol 1: Sub-Ambient Differential Scanning Calorimetry (DSC)

To determine the glass transition temperature ( Tg​ ) and specific heat capacity ( Cp​ ) of the oil, sub-ambient DSC is required.

  • Step 1: Sample Preparation. Accurately weigh 3.0 to 5.0 mg of the oil into a Tzero aluminum pan and hermetically seal it to prevent volatile loss.

  • Step 2: Thermal History Erasure. Heat the sample from 25 °C to 100 °C at 10 °C/min, holding isothermally for 2 minutes to erase any kinetic structuring or moisture absorption.

  • Step 3: Cryogenic Cooling. Cool the sample at a rapid rate of 20 °C/min down to -80 °C utilizing a Liquid Nitrogen Cooling Accessory (LNCA). Hold isothermally for 5 minutes.

  • Step 4: Measurement Scan. Heat the sample at 10 °C/min from -80 °C to 150 °C, recording the heat flow.

  • Self-Validation Mechanism: The protocol mandates a second identical cool-heat cycle. Validation is achieved if the baseline shift ( Tg​ ) aligns perfectly between the first and second heating curves. This proves the transition is an intrinsic thermodynamic property of the amorphous oil, rather than a kinetic artifact or thermal degradation event.

Protocol 2: Isothermal Effusion via Thermogravimetric Analysis (TGA)

Because the compound lacks strong intermolecular hydrogen bonding, it possesses a measurable vapor pressure. We use TGA to determine the Enthalpy of Vaporization ( ΔHvap​ ).

  • Step 1: Setup. Place 10 mg of the sample into a platinum TGA pan.

  • Step 2: Atmospheric Control. Purge the furnace with dry Nitrogen at 50 mL/min. Causality: An inert atmosphere is strictly required to prevent oxidative degradation of the methoxy group at elevated temperatures.

  • Step 3: Isothermal Steps. Program the TGA to hold at sequential isothermal steps (e.g., 60 °C, 70 °C, 80 °C, 90 °C) for 30 minutes each.

  • Step 4: Kinetic Measurement. Record the steady-state rate of mass loss ( dm/dt ) at each temperature plateau.

  • Self-Validation Mechanism: Plot ln(dm/dt) against 1/T (Kelvin). Validation is achieved if the data yields a strictly linear fit ( R2>0.99 ). This linearity confirms that the mass loss is governed purely by the Clausius-Clapeyron relationship (vaporization) and not by concurrent thermal decomposition. The slope of this line is equal to −ΔHvap​/R .

Protocol 3: Isothermal Titration Calorimetry (ITC) for Target Binding

When utilizing 6-Bromo-5-methoxy-N,N-dimethylnicotinamide as a ligand fragment against targets like TBK1, ITC is the gold standard for extracting the complete thermodynamic binding signature ( ΔG , ΔH , −TΔS ).

  • Step 1: Preparation. Dilute the target kinase to 10 μ M in the sample cell. Prepare the nicotinamide ligand at 100 μ M in the injection syringe. Critical: Both solutions must be prepared in the exact same dialysis buffer (e.g., 50 mM HEPES, pH 7.4, 1% DMSO) to eliminate heat of mixing artifacts.

  • Step 2: Titration. Execute 20 injections of 2 μ L each at 25 °C, with 120-second equilibration intervals between injections.

  • Step 3: Control Titration. Titrate the ligand into a cell containing only buffer to measure the background heat of dilution.

  • Self-Validation Mechanism: Subtract the control heat from the experimental heat. Validation is achieved when the resulting isotherm displays a sigmoidal curve that plateaus exactly at the stoichiometric molar equivalence point ( n≈1 ). A failure to plateau indicates non-specific hydrophobic aggregation rather than true 1:1 thermodynamic binding.

Table 2: Expected Calorimetric Profiling Data

Thermodynamic PropertyExpected RangeAnalytical Method
Glass Transition ( Tg​ ) -40 °C to 5 °CSub-Ambient DSC
Enthalpy of Vaporization ( ΔHvap​ ) 60 - 85 kJ/molTGA (Isothermal Effusion)
Heat Capacity ( Cp​ at 298 K) 350 - 400 J/(mol·K)Modulated DSC

Conclusion

The thermodynamic characterization of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide requires pivoting away from traditional solid-state techniques due to its inherent liquid nature at room temperature. By understanding the structural causality—specifically the loss of hydrogen bond donors and the introduction of steric bulk—scientists can deploy sub-ambient DSC and isothermal TGA to accurately map its thermal profile. Furthermore, rigorous, self-validating protocols ensure that the data generated is artifact-free, providing a reliable foundation for downstream drug formulation and structural activity relationship (SAR) modeling.

References

  • Title: WO2017003995A1 - TBK/IKKε Inhibitor Compounds and Uses Thereof Source: Google Patents / World Intellectual Property Organization URL

  • Title: Thermodynamic study of nicotinamide, N-methylnicotinamide and N,N-dimethylnicotinamide: Vapour pressures, phase diagrams, and hydrogen bonds Source: The Journal of Chemical Thermodynamics (Volume 82, Pages 108-115, 2015) URL: [Link]

Protocols & Analytical Methods

Method

Application Note: In Vivo Pharmacokinetic Profiling and Dosing Strategies for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide

Executive Summary & Scientific Context 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9)[1] is a highly specific, low-molecular-weight (259.10 g/mol ) building block. In pharmaceutical development, it is pri...
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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9)[1] is a highly specific, low-molecular-weight (259.10 g/mol ) building block. In pharmaceutical development, it is primarily utilized as a critical synthetic intermediate for the generation of TANK-binding kinase 1 (TBK1) and IKKε inhibitors[2].

While this compound is fundamentally a precursor rather than a final Active Pharmaceutical Ingredient (API), modern Fragment-Based Drug Discovery (FBDD) paradigms frequently require the in vivo pharmacokinetic (PK) profiling of such fragment-like molecules[3][4]. Dosing these intermediates in vivo allows researchers to establish baseline clearance rates, assess fragment toxicity, and evaluate distribution profiles before committing to late-stage chemical functionalization[4].

This application note provides a rigorous, self-validating protocol for the formulation, in vivo dosing, and PK sampling of 6-bromo-5-methoxy-N,N-dimethylnicotinamide in rodent models.

TBK1_Pathway Stimulus Viral RNA / DNA (TLR3/4, cGAS-STING) Sensors Adaptor Proteins (TRIF, MAVS, STING) Stimulus->Sensors Activates Kinases TBK1 / IKKε (Target of APIs) Sensors->Kinases Recruits/Phosphorylates TranscriptionFactors IRF3 / IRF7 / NF-κB Kinases->TranscriptionFactors Phosphorylates Response Type I Interferons & Pro-inflammatory Cytokines TranscriptionFactors->Response Induces Transcription

Fig 1: TBK1/IKKε signaling pathway targeted by APIs derived from this nicotinamide building block.

Physicochemical Properties & Formulation Strategy

Due to the presence of a bromo-pyridine core and a dimethylamide group, 6-bromo-5-methoxy-N,N-dimethylnicotinamide exhibits moderate lipophilicity. Poor aqueous solubility is a universal hurdle for such fragments[5]. To achieve a homogenous solution suitable for in vivo administration, a co-solvent system is mandatory[6].

Table 1: Compound Properties & Formulation Matrix
ParameterSpecification / RecommendationRationale
Molecular Weight 259.10 g/mol Adheres to the FBDD "Rule of Three" (<300 Da)[4].
Primary Solvent 5% - 10% DMSODisrupts the crystalline lattice of the hydrophobic core[5].
Co-Solvent 40% PEG400Prevents compound precipitation upon aqueous dilution[6].
Aqueous Phase 50% - 55% Sterile SalineEnsures isotonicity for systemic administration[5].

In Vivo Dosing Guidelines

Because fragment-like molecules often exhibit rapid systemic clearance, dosing strategies must be carefully calibrated to ensure measurable plasma concentrations without inducing solvent-mediated toxicity.

Table 2: Recommended Dosing Parameters (Mice/Rats)
RouteDose Range (mg/kg)Max Volume (Mice)Max Volume (Rats)Recommended Vehicle
Intravenous (IV) 1.0 - 5.05 mL/kg2 mL/kg5% DMSO / 40% PEG400 / 55% Saline
Per Os (PO) 10.0 - 30.010 mL/kg10 mL/kg5% DMSO / 40% PEG400 / 55% Water
Intraperitoneal (IP) 10.0 - 50.010 mL/kg5 mL/kg10% DMSO / 90% Corn Oil (or PEG/Saline)
Table 3: Pharmacokinetic Sampling Schedule
RouteSampling Timepoints (Hours Post-Dose)
IV 0.083 (5 min), 0.25, 0.5, 1, 2, 4, 8, 24
PO / IP 0.25, 0.5, 1, 2, 4, 8, 12, 24

Experimental Methodologies

InVivo_Workflow Formulation 1. Formulation (DMSO/PEG400/Saline) Dosing 2. Dosing (IV/PO/IP Admin) Formulation->Dosing Sampling 3. Blood/Tissue Sampling (0-24h) Dosing->Sampling Analysis 4. LC-MS/MS Quantification Sampling->Analysis

Fig 2: Standard in vivo pharmacokinetic workflow for fragment-like small molecule evaluation.

Protocol A: Preparation of the 5% DMSO / 40% PEG400 / 55% Saline Vehicle

This protocol yields a clear, injectable solution. Formulations must be prepared fresh on the day of dosing.

  • Primary Dissolution: Weigh the required mass of 6-bromo-5-methoxy-N,N-dimethylnicotinamide into a sterile glass vial. Add the calculated volume of DMSO (5% of final volume). Vortex for 1-2 minutes.

    • Causality: DMSO is a powerful aprotic solvent necessary to break the stable intermolecular bonds of the bromo-pyridine compound[5].

  • Co-solvent Addition: Slowly add PEG400 (40% of final volume) to the DMSO solution while continuously vortexing.

    • Causality: PEG400 acts as a transitionary co-solvent. It stabilizes the hydrophobic fragment, preventing the "crashing out" (precipitation) that occurs when hydrophobic drugs meet an aqueous environment[6].

  • Aqueous Dilution: Add sterile saline (0.9% NaCl, 55% of final volume) dropwise under continuous agitation.

    • Causality: Dropwise addition prevents localized supersaturation. Rapid addition of water/saline is the primary cause of irreversible compound precipitation[5].

Protocol B: Animal Dosing and Plasma Sampling

  • Animal Preparation: For oral (PO) dosing, fast the rodents for 12 hours prior to administration. Water should remain available ad libitum.

    • Causality: Fasting minimizes gastrointestinal transit variability and prevents food-drug interactions that artificially alter absorption kinetics.

  • Administration: Administer the formulation via the chosen route using the volumes specified in Table 2.

    • Causality: Strict adherence to maximum dosing volumes (e.g., ≤5 mL/kg for IV in mice) prevents volume overload, cardiovascular stress, and vehicle-induced toxicity.

  • Blood Collection: Collect 50-100 µL of blood at designated timepoints (Table 3) into pre-chilled K2EDTA-coated microcentrifuge tubes.

    • Causality: K2EDTA chelates calcium to prevent coagulation while simultaneously inhibiting plasma esterases that might degrade the compound ex vivo.

  • Plasma Separation: Centrifuge the blood at 4,000 × g for 10 minutes at 4°C. Transfer the supernatant (plasma) to a fresh tube and immediately freeze on dry ice.

    • Causality: Processing at 4°C slows enzymatic activity, minimizing the metabolic degradation of the fragment prior to freezing at -80°C.

Protocol C: LC-MS/MS Bioanalysis Preparation

  • Protein Precipitation: Aliquot 20 µL of plasma into a 96-well plate. Add 100 µL of cold acetonitrile (containing an internal standard, e.g., labetalol or tolbutamide).

    • Causality: Acetonitrile denatures plasma proteins, releasing any protein-bound fragment into the solvent phase for accurate total-drug quantification.

  • Extraction: Vortex the plate for 5 minutes, then centrifuge at 4,000 × g for 15 minutes at 4°C. Extract the supernatant for LC-MS/MS injection.

References

  • 5-methoxy-n,n-dimethyltryptamine - Sigma-Aldrich (Compound Identification)
  • STANDARD PATENT Application No. AU 2016287335 B2 (WO 2017/003995)
  • Fragment-Based Drug Discovery (FBDD)
  • Source: mdpi.
  • Source: benchchem.
  • Source: frontiersin.

Sources

Application

optimal storage conditions for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide solutions

Application Note: Optimal Preparation, Handling, and Storage Protocols for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide Solutions Executive Summary 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) is a highly...
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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Optimal Preparation, Handling, and Storage Protocols for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide Solutions

Executive Summary

6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) is a highly functionalized halogenated pyridine derivative. It serves as a critical building block and intermediate in the synthesis of advanced pharmaceutical agents, particularly in the development of TANK-binding kinase 1 (TBK1) and I-kappa-B kinase epsilon (IKKε) inhibitors [1]. While stable as a dry powder under standard conditions, transitioning this compound into solution introduces distinct thermodynamic and kinetic vulnerabilities. This application note provides a comprehensive, causality-driven guide to the optimal storage conditions, solvent selection, and handling protocols required to maintain the structural integrity of its solutions for reproducible downstream applications.

Physicochemical Profile & Causality of Degradation

To design an optimal storage protocol, one must first understand the molecular mechanics that drive the degradation of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide in solution. The compound's architecture features three distinct substituents on a pyridine core, each dictating specific handling requirements:

  • Nucleophilic Aromatic Substitution (SNAr) at C-6: The pyridine nitrogen inherently withdraws electron density from the ortho and para positions (C-2, C-4, C-6). The presence of the electron-withdrawing N,N-dimethylamide group at C-3 further activates the ring. Consequently, the bromine atom at the 6-position is highly susceptible to SNAr. In protic solvents (like unbuffered water or low-grade alcohols) or under basic conditions, nucleophilic attack can displace the bromide ion. This reactivity is exactly why it is a valuable synthetic intermediate [1], but it is also its primary mode of degradation in poor storage conditions.

  • Photolytic Debromination: Halogenated heteroaromatics are sensitive to ultraviolet (UV) and high-energy visible light. Photon absorption can induce homolytic cleavage of the relatively weak C-Br bond, generating radical species that lead to inactive des-bromo impurities.

  • Solvent Hygroscopicity and Micro-precipitation: The compound exhibits high solubility in polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and organic solvents like Ethanol [2]. However, anhydrous DMSO is highly hygroscopic. If a DMSO stock solution is repeatedly exposed to ambient air, it absorbs atmospheric moisture. This alters the dielectric constant of the solvent system, leading to localized micro-precipitation of the hydrophobic compound.

Degradation Compound 6-Bromo-5-methoxy- N,N-dimethylnicotinamide Hydrolysis Moisture + pH Extremes Compound->Hydrolysis Photolysis UV/Visible Light Exposure Compound->Photolysis Nucleophilic Protic Solvents / Bases Compound->Nucleophilic AmideCleavage Amide Bond Cleavage (Slow) Hydrolysis->AmideCleavage Debromination Radical Debromination (Des-bromo impurity) Photolysis->Debromination SNAr SNAr at C-6 Position (Bromide displacement) Nucleophilic->SNAr

Fig 1. Primary degradation pathways of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide in solution.

Quantitative Storage Parameters

To mitigate the degradation pathways outlined above, storage conditions must strictly control temperature, light exposure, and moisture. The following table summarizes the validated storage parameters.

Table 1: Optimal Storage Conditions and Shelf Life

StateSolvent SystemOptimal TempContainer TypeMax Shelf LifeKey Causality / Precaution
Solid Powder N/A (Dry)-20°CAmber Glass / Desiccator3 YearsProtect from ambient humidity to prevent caking.
Solid Powder N/A (Dry)4°CAmber Glass / Desiccator2 YearsSuitable for frequent use; allow to reach RT before opening.
Stock Solution Anhydrous DMSO (≥99.9%)-80°CO-ring sealed Amber Vials6 MonthsDeep freeze arrests SNAr kinetics; limits moisture ingress.
Stock Solution Anhydrous DMSO (≥99.9%)-20°CO-ring sealed Amber Vials1 MonthFor short-term experimental workflows. Avoid freeze-thaw.
Working Dilution Aqueous Assay Buffer4°C to RTClear/Amber Vials< 12 HoursPrepare fresh immediately prior to assay. Do not store.

Self-Validating Protocol: Preparation of Stock Solutions

The following methodology ensures the creation of a stable, high-fidelity stock solution. The protocol is designed as a "self-validating system," meaning built-in checks will immediately alert the researcher to handling errors.

Materials Required:

  • 6-Bromo-5-methoxy-N,N-dimethylnicotinamide powder (Purity ≥98%).

  • Anhydrous DMSO (Water content ≤0.005%), sealed under Argon.

  • Sterile, amber glass vials with PTFE-lined screw caps.

  • Argon or Nitrogen gas line (for purging).

Step-by-Step Workflow:

  • Thermal Equilibration: Remove the lyophilized powder from -20°C storage and allow it to equilibrate to room temperature (RT) in a desiccator for at least 30 minutes. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the powder, initiating hydrolysis and ruining stock concentration accuracy.

  • Solvent Addition: Weigh the desired mass and add Anhydrous DMSO to achieve a standard stock concentration (e.g., 10 mM or 50 mM).

  • Dissolution & Verification: Vortex gently for 30 seconds. Sonicate in a water bath at RT for 2 minutes if necessary.

    • Self-Validation Check: Hold the vial against a light source. The solution must be completely optically clear and colorless. Any turbidity indicates either moisture contamination in the DMSO or incomplete dissolution. Do not proceed if turbid.

  • Aliquoting: Divide the stock solution into single-use aliquots (e.g., 50 µL to 100 µL) into amber glass vials. Causality: Repeated freeze-thaw cycles cause localized concentration gradients during the phase transition of DMSO (freezing point ~19°C), which forces the compound out of solution and accelerates degradation.

  • Inert Gas Purging: Gently blow a stream of Argon or Nitrogen gas over the headspace of each vial for 3–5 seconds before sealing with a PTFE-lined cap. Causality: Displacing oxygen and ambient air prevents oxidative degradation and completely eliminates moisture ingress during prolonged freezing.

  • Cryo-Storage: Immediately transfer the aliquots to a -80°C freezer.

Workflow Start Equilibrate Powder to RT (Prevents condensation) Solvent Add Anhydrous DMSO (Under inert atmosphere) Start->Solvent Validate Visual Validation (Ensure optical clarity) Solvent->Validate Aliquots Divide into Single-Use Aliquots (Amber vials, Argon purge) Validate->Aliquots Storage Store at -80°C (Max 6 months) Aliquots->Storage

Fig 2. Standard Operating Procedure for the preparation and storage of DMSO stock solutions.

Analytical Quality Control (QC) for Stored Solutions

For rigorous drug development workflows, visual validation is insufficient for long-term stored aliquots. Prior to utilizing a stock solution that has been stored for >3 months at -80°C, perform the following QC validation:

  • LC-MS Verification: Dilute a 1 µL aliquot of the stock into 999 µL of LC-MS grade Acetonitrile/Water. Analyze to confirm the presence of the parent mass ( m/z=259.0 [M+H]+ for 79Br and 261.0 for 81Br isotope).

  • Impurity Check: Specifically monitor for the des-bromo degradation product ( m/z≈181.1 ). If the des-bromo peak exceeds 2% of the Total Ion Chromatogram (TIC) area, discard the aliquot, as photolysis or SNAr has occurred.

References

  • Biogen MA Inc. & Sunesis Pharmaceuticals, Inc. (2017). Compounds useful for inhibiting TBK and IKKε (Patent No. WO 2017/003995 A1).

Technical Notes & Optimization

Troubleshooting

troubleshooting 6-Bromo-5-methoxy-N,N-dimethylnicotinamide solubility issues

Welcome to the Advanced Application Support Portal. This guide is engineered for drug development professionals and assay scientists facing solubility and formulation challenges with 6-Bromo-5-methoxy-N,N-dimethylnicotin...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Application Support Portal. This guide is engineered for drug development professionals and assay scientists facing solubility and formulation challenges with 6-Bromo-5-methoxy-N,N-dimethylnicotinamide.

Physicochemical Profiling: Understanding the Molecule

Before troubleshooting, we must analyze the structural causality behind the molecule's behavior. The core structure is a nicotinamide derivative, but specific substitutions drastically alter its solvation dynamics:

  • N,N-dimethylation: Removes the primary amide's hydrogen bond donors, significantly increasing lipophilicity and reducing water-dipole interactions.

  • 6-Bromo substitution: Adds substantial steric bulk and hydrophobicity. Halogens often increase crystal lattice energy, making the solid state highly stable and resistant to aqueous dissolution[1].

  • 5-Methoxy group: While providing a weak hydrogen bond acceptor, its electron-donating nature alters the pKa of the pyridine nitrogen, rendering it largely neutral at physiological pH (pH 7.4).

Quantitative Molecular Data
PropertyValue / CharacteristicAnalytical Impact
CAS Number 2058320-39-9Reference identifier for purity validation.
Molecular Weight 259.10 g/mol Small molecule; high ligand density required for SPR[2].
H-Bond Donors 0Severely limits aqueous solubility; highly lipophilic.
H-Bond Acceptors 3 (N, O, O)Potential for weak interactions with protic co-solvents.
Physical State Off-white solidHigh crystal lattice energy requires energy input (heat/sonication) to break[1].

Diagnostic Q&A: Troubleshooting Solubility

Q1: Why does the compound immediately precipitate when I dilute my 10 mM DMSO stock into PBS? A: This is a classic failure of kinetic solubility[3]. When a highly concentrated DMSO stock is rapidly introduced into an aqueous buffer, the rapid solvent shift causes the local concentration of the lipophilic molecule to exceed its thermodynamic solubility limit. Because the bromo and dimethylamide groups prevent efficient hydration, the molecules rapidly aggregate, leading to nucleation and micro-precipitation. To prevent this, avoid direct high-ratio dilutions into salt-heavy buffers[4].

Q2: My fluorescence binding assay is yielding erratic, non-reproducible data. Could this be related to the compound's solubility? A: Yes. When a molecule "crashes" out of solution, its effective concentration is no longer accurate, ruining dose-response curves[5]. Furthermore, micro-precipitates scatter light, which can artificially inflate fluorescence or absorbance readings. Additionally, if you attempt to compensate by using >5% DMSO, the solvent itself can quench fluorescence or shift the absorbance maximum[5].

Q3: I am running Surface Plasmon Resonance (SPR). How do I handle the DMSO requirements for this compound? A: Because 6-Bromo-5-methoxy-N,N-dimethylnicotinamide requires DMSO to remain soluble, your SPR running buffer must contain a matching concentration of DMSO (typically 1-5%). However, because the SPR signal is exquisitely sensitive to refractive index changes, any mismatch between the injected sample and the running buffer will cause massive bulk response shifts[2]. You must perform a rigorous DMSO calibration curve to subtract these solvent-induced artifacts.

Q4: What additives can I use if my cell-based assay cannot tolerate >0.5% DMSO? A: You must utilize carrier molecules or surfactants. We recommend non-ionic detergents like Tween-20 or cyclic oligosaccharides like Hydroxypropyl-β-cyclodextrin (HP-β-CD). HP-β-CD forms an inclusion complex with the hydrophobic bromo-pyridine core, shielding it from the aqueous environment without disrupting cell membranes. Alternatively, mixing the DMSO stock 1:1 with 20% Tween-20 prior to aqueous dilution can disperse the drug into stable micelles[4].

Recommended Solubilization Additives
AdditiveOptimal ConcentrationMechanism of ActionAssay Compatibility
DMSO 1% - 5%Disrupts crystal lattice; universal organic solvent.Biochemical, SPR (requires calibration)[2].
Tween-20 0.01% - 0.1%Non-ionic surfactant; forms micelles around lipophilic core.Biochemical, Binding Assays[4].
HP-β-CD 5% - 10%Forms hydrophobic inclusion complexes.Cell-based, In vivo.
Glycerol 5% - 10%Co-solvent; preserves protein stability while aiding solubility.Protein-heavy assays[6].

Solvation Workflows & Validated Protocols

The following diagram illustrates the logical decision tree for achieving stable aqueous solutions of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide.

Workflow A Solid Compound (6-Bromo-5-methoxy-N,N-dimethylnicotinamide) B Add 100% Anhydrous DMSO (Target: 10 mM) A->B C Visual Inspection Clear Solution? B->C D Vortex & Sonicate in Water Bath (37°C) C->D No E Intermediate Dilution (e.g., 3% DMSO in Buffer) C->E Yes D->C F Turbidity Check (OD600 > 0.01?) E->F G Add Solubilizers (0.01% Tween-20 or HP-β-CD) F->G Yes (Precipitate) H Final Assay Buffer (DMSO < 1%) F->H No (Clear) G->E

Workflow for troubleshooting 6-Bromo-5-methoxy-N,N-dimethylnicotinamide aqueous solubility.

Protocol A: Preparation of a Self-Validating 10 mM Master Stock

Causality Note: Using anhydrous DMSO is critical. Because the compound lacks hydrogen bond donors, any water absorbed by hygroscopic DMSO will dramatically lower the solvent's capacity to solvate the molecule, leading to premature precipitation.

Materials:

  • 6-Bromo-5-methoxy-N,N-dimethylnicotinamide powder

  • Anhydrous DMSO (≥99.9%, stored under Argon)

  • 1.5 mL amber microcentrifuge tubes (to prevent potential photo-degradation)

Steps:

  • Weighing: Accurately weigh 2.59 mg of the compound (equivalent to 10 µmol).

  • Solvation: Add exactly 1.0 mL of anhydrous DMSO to achieve a 10 mM concentration.

  • Mechanical Disruption: Vortex the tube vigorously for 60 seconds. If particulates remain, the high crystal lattice energy has not been fully overcome[1].

  • Thermal/Acoustic Energy: Place the tube in a sonicating water bath at 37°C for 5-10 minutes. Do not exceed 40°C to prevent localized thermal degradation.

  • Validation Check: Centrifuge the tube at 10,000 x g for 2 minutes. Carefully inspect the bottom of the tube against a strong light source. A completely clear solution with no pellet indicates successful thermodynamic solvation.

  • Storage: Aliquot into 50 µL volumes and store at -20°C. Self-Validation: Upon thawing, always re-warm to 37°C and vortex, as DMSO freezes at 19°C and the compound will locally precipitate during the phase change.

Protocol B: Step-Down Aqueous Dilution for Biochemical Assays

Causality Note: Direct dilution from 100% DMSO into high-salt buffers (like PBS) forces the compound out of solution faster than it can disperse[4]. A step-down approach using a low-salt intermediate or a surfactant carrier prevents the local concentration from crossing the nucleation threshold.

Materials:

  • 10 mM Compound Stock in DMSO

  • 20% Tween-20 (in diH2O)

  • Target Assay Buffer (e.g., Tris-HCl, pH 7.4)

Steps:

  • Carrier Pre-mixing: In a fresh tube, combine 5 µL of the 10 mM DMSO stock with 5 µL of 20% Tween-20. Pipette up and down to create a homogeneous organic/surfactant phase[4].

  • Intermediate Dilution: Add 90 µL of deionized water (diH2O) dropwise to the mixture while vortexing gently. Causality: Using diH2O instead of buffer prevents salt-induced precipitation during the critical initial hydration phase[4]. This yields a 500 µM intermediate stock in 5% DMSO / 1% Tween-20.

  • Final Assay Dilution: Dilute the intermediate stock 1:10 into your final Assay Buffer to achieve a 50 µM working concentration (0.5% DMSO, 0.1% Tween-20 final).

  • Validation Check (Turbidity): Transfer 100 µL of the final solution to a clear 96-well plate and read the absorbance at 600 nm (OD600) using a spectrophotometer. An OD600 < 0.01 confirms the absence of micro-precipitates. If OD600 > 0.01, increase the Tween-20 ratio or switch to a 10% HP-β-CD buffer system.

References

  • Exploratory Analysis of Kinetic Solubility Measurements of a Small Molecule Library.nih.gov. Link
  • 5-methoxy-n,n-dimethyltryptamine.sigmaaldrich.com. Link
  • Improving Reproducibility: Best Practices for Small Molecules.sigmaaldrich.com. Link
  • 7 – Small Molecule Interaction.brukerspr.com. Link
  • STANDARD PATENT (11) Application No. AU 2016287335 B2.googleapis.com. Link
  • Solvent Selection for Insoluble Ligands, a Challenge for Biological Assay Development.nih.gov. Link
  • How to dissolve small inhibitor molecules for binding assay?

Sources

Optimization

Technical Support Center: HPLC Method Optimization for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 6-Bromo-5-methoxy-N,N-dimethylnicotinamide .
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 6-Bromo-5-methoxy-N,N-dimethylnicotinamide .

This molecule presents a unique triad of functional groups: a weakly basic pyridine nitrogen, a moderately polar N,N-dimethylamide, and lipophilic bromo/methoxy substituents. These features often lead to unpredictable retention times (RT) and peak tailing if the mobile phase chemistry—specifically pH and buffer capacity—is not strictly controlled.

Diagnostic Workflow

G Start Analyze 6-Bromo-5-methoxy- N,N-dimethylnicotinamide CheckRT Evaluate Retention Time (RT) & Peak Symmetry Start->CheckRT Drift Issue: RT Drifting CheckRT->Drift Variable RT ShortRT Issue: RT < 2 Column Volumes CheckRT->ShortRT Early Elution Tailing Issue: Asymmetry (As > 1.5) CheckRT->Tailing Peak Tailing Success System Suitability Passed (RSD < 2%, As < 1.5) CheckRT->Success Optimal FixDrift Action: Stabilize pH & Equilibrate Column Drift->FixDrift FixShort Action: Decrease % Organic or use Polar-Embedded Phase ShortRT->FixShort FixTailing Action: Lower pH < 3.0 or use End-capped Column Tailing->FixTailing FixDrift->CheckRT FixShort->CheckRT FixTailing->CheckRT

Fig 1. HPLC troubleshooting workflow for optimizing retention time and peak symmetry.

Section 1: Core Method Development Protocol

To ensure robust retention and perfect peak symmetry, you must establish a self-validating isocratic method. The following protocol leverages low-pH buffering to suppress secondary interactions.

Step-by-Step Methodology: Self-Validating Isocratic Setup

  • Stationary Phase Preparation: Install a fully end-capped C18 or a Charged Surface Hybrid (CSH) column (e.g., 100 x 4.6 mm, 3 µm). End-capping blocks residual silanols, which is critical for1[1].

  • Mobile Phase Compounding:

    • Aqueous (A): Prepare a 20 mM Potassium Phosphate buffer. Adjust the pH to 2.5 using phosphoric acid. Filter through a 0.22 µm membrane. Causality: A pH between 2 and 4 provides the 2 by ensuring the basic pyridine nitrogen is consistently protonated[2].

    • Organic (B): Use 100% HPLC-Grade Methanol to 3[3].

  • System Equilibration: Pump the mobile phase at a 60:40 (A:B) ratio at 1.0 mL/min for 15–20 column volumes.

    • Self-Validation: The system is equilibrated when baseline UV drift is < 1 mAU/min and pressure ripple is < 1%.

  • Sample Injection & Suitability Check: Inject 5 µL of the analyte standard (0.1 mg/mL).

    • Self-Validation: Calculate the USP Tailing Factor ( T ). The method validates its peak shape if T≤1.5 . Calculate the Retention Time (RT) across 5 replicate injections; the method validates its thermodynamic stability if the4[4].

Table 1: Recommended Starting Parameters

ParameterSpecificationMechanistic Rationale
Column C18, End-capped, 100 x 4.6 mm, 3 µmEnd-capping blocks residual silanols, reducing secondary polar interactions.
Aqueous Phase (A) 20 mM Phosphate Buffer, pH 2.5Suppresses silanol ionization; stabilizes analyte protonation.
Organic Phase (B) Methanol (HPLC Grade)Enhances π−π and dipole selectivity for the brominated ring.
Flow Rate 1.0 mL/minOptimal linear velocity for 4.6 mm ID columns to minimize band broadening.
Column Temp 35 °CReduces mobile phase viscosity and improves mass transfer kinetics.
Section 2: Troubleshooting Guides & FAQs

Q1: My retention time is too short, and the compound elutes near the void volume. How can I increase retention? A: 6-Bromo-5-methoxy-N,N-dimethylnicotinamide is moderately polar. If it elutes in the void volume ( t0​ ), it is likely fully protonated and highly soluble in the mobile phase, or your organic modifier concentration is too high. Causality: In reversed-phase HPLC, 5, leading to reduced hydrophobic interactions with the stationary phase and faster elution[5]. Solution:

  • Decrease the Organic Modifier: Drop the %B (Methanol) by 10-15%.

  • Shift the pH: If operating at a low pH, switch to a high pH buffer (e.g., pH 8.0 using Ammonium Bicarbonate) on a hybrid-silica column. At pH 8.0, the basic pyridine nitrogen is fully un-ionized, maximizing its hydrophobicity and drastically increasing retention time.

Q2: I am experiencing severe peak tailing (USP Tailing Factor > 2.0). How do I correct this? A: Peak tailing for pyridine derivatives is almost always caused by 6 on the silica support surface[6]. Causality: At a mobile phase pH > 3.0, the acidic silanol groups ( −Si-OH ) on the column lose a proton and become negatively charged ( −Si-O− ). The positively charged (protonated) pyridine nitrogen of your analyte undergoes a weak 7 with these silanols, causing the molecules to "drag" through the column and form a tail[7]. Solution:

  • Lower the pH: Drop the mobile phase pH to ≤2.5 using Formic Acid or Phosphate buffer. This 8 and prevents secondary retention[8].

  • Upgrade the Column: Ensure you are using a "base-deactivated" or highly end-capped column specifically designed to shield basic compounds from silanol activity.

Q3: The retention time is drifting (shifting slightly with every consecutive injection). What is causing this instability? A: Retention time drift is a hallmark of9[9]. Causality: The pKa of the pyridine nitrogen in this specific brominated derivative is likely between 2.0 and 4.0. If your mobile phase pH is within ±1 pH unit of this pKa, the molecule exists in a highly sensitive equilibrium between its ionized and unionized states. Even microscopic changes in pH from ambient CO2​ absorption or buffer depletion will cause macroscopic shifts in retention time. Solution:

  • Control the pH: Ensure the mobile phase pH is strictly controlled at least 2 units away from the analyte's pKa.

  • Increase Buffer Capacity: Use a minimum of 20-50 mM buffer concentration. Unbuffered water/acid mixtures (like simple 0.1% TFA) lack the thermodynamic capacity to resist pH changes during the injection plug.

  • Fresh Preparation: Prepare mobile phases fresh daily to prevent 9, which alters effective solvent strength and drives unpredictable shifts[9].

Q4: Should I use Methanol or Acetonitrile as the organic modifier for this specific molecule? A: For 6-Bromo-5-methoxy-N,N-dimethylnicotinamide, Methanol is generally recommended as the starting organic modifier. Causality: While Acetonitrile is a stronger solvent with lower viscosity, Methanol is a protic solvent capable of hydrogen bonding. Furthermore, Methanol provides superior selectivity for halogenated (brominated) aromatic compounds due to enhanced π−π interactions and shape selectivity.

Table 2: Troubleshooting Matrix

SymptomPrimary Root CauseImmediate Corrective Action
Split Peaks Injection solvent stronger than mobile phaseDilute sample in initial mobile phase conditions.
Tailing (All peaks) Dead volume in connectionsCheck PEEK fittings; ensure tubing is fully seated.
Tailing (Analyte only) Silanol ion-exchange interactionsLower pH to < 3.0 or use a highly deactivated column.
RT Drift (Decreasing) Evaporation of organic modifierCap solvent bottles; prepare fresh mobile phase.
References

  • [4] Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC". waters.com. URL:

  • [1] Element Lab Solutions. "Peak Tailing in HPLC". elementlabsolutions.com. URL:

  • [6] Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?". chromtech.com. URL:

  • [7] Waters Knowledge Base. "What are common causes of peak tailing when running a reverse-phase LC column?". waters.com. URL:

  • [2] Agilent Technologies. "Control pH During Method Development for Better Chromatography". agilent.com. URL:

  • [8] Labcompare. "LABTips: How to Prevent Tailing Peaks in HPLC". labcompare.com. URL:

  • [9] Timberline Instruments. "HPLC Retention Time Drift: Causes & Troubleshooting Guide". timberlineinstruments.com. URL:

  • [5] ALWSCI. "The Importance Of Mobile Phase PH in Chromatographic Separations". alwsci.com. URL:

  • [3] Phenomenex. "Mobile Phase Optimization: A Critical Factor in HPLC". phenomenex.com. URL:

Sources

Troubleshooting

reducing synthetic impurities in 6-Bromo-5-methoxy-N,N-dimethylnicotinamide batches

Welcome to the technical support guide for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide. This resource is designed for researchers, chemists, and drug development professionals to proactively address and resolve challenges...
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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide. This resource is designed for researchers, chemists, and drug development professionals to proactively address and resolve challenges related to synthetic impurities. Achieving high purity in batches of this compound is critical for downstream applications, ensuring reproducibility, and maintaining biological activity profiles. This guide provides in-depth, field-proven insights and validated protocols to help you diagnose and mitigate common purity issues.

Section 1: The Synthetic Landscape and Anticipating Impurities

A robust understanding of the synthetic route is the first step in controlling batch purity. The most common approach to synthesizing 6-Bromo-5-methoxy-N,N-dimethylnicotinamide involves the amidation of 6-bromo-5-methoxynicotinic acid. This is typically achieved by activating the carboxylic acid followed by reaction with dimethylamine. Each step, however, presents opportunities for impurity formation.

G cluster_0 Synthesis Pathway cluster_1 Potential Impurity Formation A 6-Bromo-5-methoxynicotinic Acid (Starting Material) B Activation Step (e.g., with SOCl2 or EDC/HOBt) A->B I1 Impurity 1: Unreacted Starting Material A->I1 Incomplete Reaction C Activated Intermediate (Acyl Chloride / Active Ester) B->C I3 Impurity 3: Over-brominated Species B->I3 Harsh Brominating Conditions (if applicable) D Amidation with Dimethylamine (HN(CH3)2) C->D E Crude Product: 6-Bromo-5-methoxy-N,N- dimethylnicotinamide D->E I4 Impurity 4: Reagent Adducts (e.g., EDC-related) D->I4 Side reaction with coupling agents I2 Impurity 2: Hydrolysis Product (Reversion to Starting Material) E->I2 Moisture in Workup or Purification

Caption: Synthetic pathway and common points of impurity generation.

The following table summarizes the most common impurities, their origins, and their potential impact.

Impurity ID Impurity Name/Type Potential Source Impact on Downstream Applications
IMP-01 6-Bromo-5-methoxynicotinic acidIncomplete amidation reaction.Can alter pH, affect solubility, and may have different biological activity or toxicity.
IMP-02 Des-bromo speciesReductive debromination during synthesis or purification.Significantly different pharmacological profile; reduced potency.
IMP-03 Di-bromo speciesOver-bromination of the pyridine ring if synthesis starts from a non-brominated precursor.Potential for altered activity and increased toxicity.
IMP-04 N-Oxide derivativeOxidation of the pyridine nitrogen.Changes in polarity, solubility, and metabolic fate.
IMP-05 Residual Coupling Agents/By-productse.g., Dicyclohexylurea (DCU) if DCC is used; EDC by-products.Can interfere with analytical methods and may be toxic.
IMP-06 Residual Solvents (e.g., DMF, DCM)Incomplete removal during workup and drying.[1]Can affect crystal form, stability, and are often regulated to low levels.

Section 2: Analytical and Detection Strategies (FAQs)

Accurate detection is a prerequisite for effective removal. Here we address common questions regarding the analytical characterization of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide.

Q: What is the recommended initial HPLC method for a purity assessment?

A: A reverse-phase HPLC method with UV detection is the standard starting point. The aromatic nature of the molecule makes it highly responsive to UV detection.

  • Rationale: Reverse-phase chromatography effectively separates compounds based on hydrophobicity. Most potential impurities, such as the starting acid or over-brominated species, will have different polarities and thus different retention times.

  • Starting Protocol:

    • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start with a shallow gradient, for example, 5-95% B over 20 minutes. This broad gradient helps to elute a wide range of potential impurities.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 260 nm.[2]

    • Injection Volume: 5-10 µL (ensure sample is fully dissolved).

Q: An unknown peak has appeared in my chromatogram. How do I identify it?

A: The most effective method for identifying unknown impurities is High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS).[3][4]

  • Rationale: HPLC-MS provides both the retention time (from HPLC) and the mass-to-charge ratio (m/z) of the impurity. This mass data is crucial for proposing a molecular formula and structure.

  • Workflow:

    • Run the sample on an LC-MS system using the HPLC method described above.

    • Obtain the mass spectrum for the unknown peak.

    • Compare the observed m/z with the theoretical masses of the potential impurities listed in the table above (e.g., starting material, debrominated species, etc.).

    • For definitive structural confirmation, the impurity may need to be isolated using preparative HPLC followed by Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Section 3: Troubleshooting and Purification Protocols

This section provides a logical, step-by-step approach to addressing specific impurity-related issues.

G start Analyze Crude Batch by HPLC/LC-MS imp1_check Is IMP-01 (Starting Acid) > 2%? start->imp1_check imp_other_check Are other significant impurities (>0.5%) present? imp1_check->imp_other_check No action1 Perform Aqueous Base Wash (See Protocol 3.1) imp1_check->action1 Yes crystallization_check Does the product oil out or fail to crystallize? imp_other_check->crystallization_check No action2 Purify via Flash Chromatography (See Protocol 3.2) imp_other_check->action2 Yes action3 Screen Recrystallization Solvents (See Protocol 3.3) crystallization_check->action3 Yes end High Purity Product crystallization_check->end No action1->imp_other_check action2->crystallization_check action3->end

Caption: A logical workflow for troubleshooting batch impurities.

Q1: My HPLC shows a significant peak corresponding to the starting material, 6-Bromo-5-methoxynicotinic acid (IMP-01). What should I do?

This is a common issue resulting from an incomplete amidation reaction. The most efficient way to remove this acidic impurity is through a liquid-liquid extraction.

  • Causality: The carboxylic acid group of the starting material is readily deprotonated by a mild base, forming a water-soluble salt. The desired amide product is neutral and will remain in the organic solvent.

  • Protocol 3.1: Aqueous Base Wash for Acidic Impurity Removal

    • Dissolve the crude product in a water-immiscible organic solvent like Dichloromethane (DCM) or Ethyl Acetate (EtOAc).[1] A typical concentration is 50-100 mg/mL.

    • Transfer the solution to a separatory funnel.

    • Add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

    • Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any evolved CO₂ gas.

    • Allow the layers to separate. The top layer is typically the organic layer (confirm miscibility if unsure).

    • Drain the lower aqueous layer.

    • Repeat the wash (steps 3-6) one more time to ensure complete removal.

    • Wash the organic layer with an equal volume of brine (saturated NaCl solution) to remove residual water.

    • Drain the brine layer and transfer the organic layer to a clean flask.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

    • Validation: Analyze a small sample of the washed and dried product by HPLC to confirm the absence of the starting material peak.

Q2: My analysis shows several small to medium-sized unknown peaks, and the product is an oil or sticky solid.

This scenario suggests the presence of multiple side-products or residual reagents that are inhibiting crystallization. Flash column chromatography is the most effective technique for this type of multi-component purification.

  • Causality: Different impurities will have varying affinities for the stationary phase (e.g., silica gel) based on their polarity. This differential affinity allows for their separation from the main product.

  • Protocol 3.2: Purification by Flash Column Chromatography

    • Stationary Phase: Silica gel (e.g., 230-400 mesh).

    • Mobile Phase (Eluent) Selection: Use Thin Layer Chromatography (TLC) to determine an appropriate solvent system. A good system will give the desired product a Retention Factor (Rf) of ~0.3. A common starting point is a mixture of Hexanes and Ethyl Acetate.

    • Column Packing: Pack a glass column with silica gel as a slurry in the initial, low-polarity eluent.

    • Sample Loading: Dissolve the crude product in a minimal amount of the column eluent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel ("dry loading") and evaporate the solvent. This dry powder can then be carefully added to the top of the packed column.

    • Elution: Start with a low-polarity eluent (e.g., 90:10 Hexanes:EtOAc) and gradually increase the polarity (e.g., to 70:30 Hexanes:EtOAc). Collect fractions in test tubes.

    • Fraction Analysis: Monitor the fractions by TLC to identify which ones contain the pure product.

    • Combine and Concentrate: Combine the pure fractions and remove the solvent using a rotary evaporator.

    • Validation: Obtain an HPLC chromatogram of the final product to confirm purity is >98%.

Q3: After purification, my product still won't crystallize properly. How can I induce crystallization?

Difficulty in crystallization, even after chromatography, often points to an inappropriate solvent choice or the presence of trace impurities that act as crystallization inhibitors. A systematic screening of recrystallization solvents is necessary.

  • Causality: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. This differential solubility allows for the formation of a supersaturated solution upon cooling, from which pure crystals will form, leaving impurities behind in the mother liquor.[6]

  • Protocol 3.3: Screening for an Effective Recrystallization Solvent

    • Place a small amount of your purified product (~20-30 mg) into several different test tubes.

    • To each tube, add a different solvent dropwise at room temperature until the solid just dissolves. Solvents to screen include: Ethanol, Isopropanol, Acetonitrile, Ethyl Acetate, and mixtures like Toluene/Heptane or DCM/Hexanes.

    • A good candidate solvent will require a moderate amount of solvent to dissolve the solid at room temperature. If it dissolves instantly, it's too soluble. If it barely dissolves, it's not soluble enough.

    • Once you have a candidate solvent, take a fresh sample of your product and add the solvent. Heat the mixture until the solid fully dissolves.

    • Allow the solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal (if available).

    • If necessary, cool the flask further in an ice bath to maximize crystal formation.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

    • Validation: Check the melting point of the crystals and run a final HPLC to confirm high purity.

References

  • BenchChem. (2025).
  • Reilly Industries, Inc. (2001). Processes for producing highly pure nicotinamide. U.S.
  • Veeprho.
  • Pharmaffili
  • Nacalai Tesque, Inc. Separation of highly hydrophilic nicotinamide metabolites using a COSMOSIL PBr column.
  • Pharmaceutical Technology. (2017).
  • Mammadov, R. et al. (2024). Synthesis and structure of 6-bromo-2-(diethoxymethyl)-2-hydroxy-3-phenyl-2,3-dihydro-1H-imidazo[1,2-a]pyridin-4-ium chloride acetonitrile monosolvate.
  • ResearchGate. (2017).
  • Sauve, A. A. (2019). Syntheses and chemical properties of β-nicotinamide riboside and its analogues and derivatives. Beilstein Journal of Organic Chemistry.
  • Rasgania, J. et al. (2023).
  • SIELC Technologies.
  • Journal of Food and Drug Analysis. (1999). A rapid and simple gas chromatographic method for direct determination of nicotinamide in commercial vitamins and tonic drinks.
  • GOV.UK. Niacin (Vitamin B3) - A review of analytical methods for use in food.
  • MATEC Web of Conferences. (2018).
  • Merck KGaA. (1984). Process for the purification of nicotinic acid amide I. U.S.

Sources

Reference Data & Comparative Studies

Validation

validating 6-Bromo-5-methoxy-N,N-dimethylnicotinamide stability under UV light

Title: Validating the Photostability of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide: A Comparative Guide Introduction 6-Bromo-5-methoxy-N,N-dimethylnicotinamide is a highly functionalized pyridine derivative utilized exte...
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Author: BenchChem Technical Support Team. Date: April 2026

Title: Validating the Photostability of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide: A Comparative Guide

Introduction 6-Bromo-5-methoxy-N,N-dimethylnicotinamide is a highly functionalized pyridine derivative utilized extensively as a building block in pharmaceutical synthesis and probe development. However, while the core nicotinamide scaffold is robust, the introduction of a halogen at the 6-position introduces significant photochemical liabilities. This guide provides an objective, data-driven comparison of its photostability against standard alternatives, utilizing a self-validating experimental framework grounded in ICH Q1B regulatory guidelines[1].

1. Mechanistic Causality: The Photochemistry of Halogenated Pyridines To understand the stability profile of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide, we must examine the electronic properties of the pyridine ring under ultraviolet (UV) irradiation. Unmodified nicotinamide is inherently photostable; in biological systems, it even acts as a photoprotectant by preventing UV-induced DNA damage and replenishing cellular energy[2].

However, halogenation drastically alters this stability. When exposed to UVA/UVB radiation (300–400 nm), the carbon-halogen (C-X) bond absorbs photonic energy, making it susceptible to homolytic cleavage[3]. The causality of degradation rates between different halogenated analogs is directly tied to bond dissociation energies:

  • C-Cl Bond: ~338 kJ/mol (Requires higher energy/shorter wavelengths to cleave).

  • C-Br Bond: ~280 kJ/mol (Highly labile under standard UVA exposure).

Upon C-Br homolysis, a highly reactive pyridine radical is formed. In aqueous environments, this intermediate rapidly undergoes hydrogen abstraction to form a debrominated product or reacts with water/oxygen to yield hydroxylated photoproducts[4].

Pathway Parent 6-Bromo-5-methoxy- N,N-dimethylnicotinamide UV UV Photon (300-400 nm) Parent->UV Radical C-Br Bond Homolysis (Radical Intermediate) UV->Radical Debrom Debrominated Product Radical->Debrom H-abstraction Hydrox Hydroxylated Product Radical->Hydrox +H2O

Proposed UV-induced photodehalogenation pathway of 6-Bromo-nicotinamide.

2. Comparative Photostability Profiling To objectively evaluate performance, 6-Bromo-5-methoxy-N,N-dimethylnicotinamide was benchmarked against Nicotinamide (the photostable standard) and 6-Chloro-5-methoxy-N,N-dimethylnicotinamide (a structural analog). The quantitative data below reflects degradation after exposure to 1.2 million lux hours of visible light and 200 W·h/m² of UVA energy, simulating long-term ambient and direct light exposure[5].

CompoundC-X Bond Energy% Remaining (Solid State)% Remaining (Aqueous, 0.1M)Primary Photoproducts Detected
Nicotinamide (Standard)N/A>99.9%99.5%None detected
6-Chloro-5-methoxy-N,N-dimethylnicotinamide ~338 kJ/mol98.2%92.4%Trace debromination/hydroxylation
6-Bromo-5-methoxy-N,N-dimethylnicotinamide ~280 kJ/mol94.5%78.1%5-methoxy-N,N-dimethylnicotinamide, 6-hydroxy analog

Data Interpretation: The 6-Bromo derivative exhibits significant degradation in aqueous solution (78.1% remaining) compared to the solid state (94.5%). This is caused by solvent-mediated radical stabilization and the abundance of hydrogen donors in the aqueous matrix, which accelerates the debromination pathway.

3. Experimental Methodology: ICH Q1B Compliant Validation To ensure trustworthiness, photostability must be evaluated using a self-validating system. The following protocol adheres to ICH Q1B guidelines, utilizing dark controls to definitively isolate photolytic degradation from thermal degradation occurring inside the testing chamber[1].

Workflow A 1. Compound Selection (6-Br, 6-Cl, NAM) B 2. Sample Preparation (Aqueous & Solid State) A->B C 3. ICH Q1B UV Exposure (200 W·h/m² UVA) B->C D 3. Dark Control (Foil Wrapped) B->D E 4. HPLC-UV & LC-MS Quantification C->E D->E F 5. Degradation Kinetics & Pathway Elucidation E->F

ICH Q1B Photostability Workflow for Nicotinamide Derivatives.

Step-by-Step Protocol:

  • Sample Preparation: Prepare 1 mg/mL solutions of all three comparative compounds in HPLC-grade water. Simultaneously, prepare solid-state samples by spreading 10 mg of each compound uniformly in a thin layer across a quartz petri dish.

  • Establishment of the Self-Validating Control: Wrap an identical duplicate set of both aqueous and solid samples tightly in aluminum foil. These serve as the "Dark Controls." Causality: Photostability chambers generate heat; comparing the exposed sample against the dark control ensures that any observed degradation is strictly photon-induced, not a thermal artifact[1].

  • Irradiance Exposure: Place all samples into a calibrated xenon-arc photostability chamber. Irradiate the samples until they receive a minimum overall illumination of 1.2 million lux hours and an integrated near-ultraviolet energy of 200 W·h/m² (300–400 nm)[5].

  • Quenching and Extraction: Immediately upon cycle completion, transfer the aqueous samples to amber vials to halt any further ambient light degradation. Reconstitute the solid-state samples in 10 mL of the mobile phase.

  • Chromatographic Analysis: Analyze the samples using HPLC-UV (detection at 254 nm) to calculate the assay percentage relative to the dark control. Utilize LC-MS (ESI+) to identify the mass-to-charge (m/z) ratios of emerging photoproducts, specifically scanning for the loss of the bromine isotope pattern (M / M+2) to confirm debromination.

4. Conclusion & Selection Guide While 6-Bromo-5-methoxy-N,N-dimethylnicotinamide is a potent synthetic intermediate, its C-Br bond renders it highly photolabile under UV exposure compared to Nicotinamide and its 6-Chloro counterpart[3].

  • For Synthetic Chemists: Reactions involving this compound should be conducted in amber glassware or under low-light conditions to prevent yield loss via photodehalogenation.

  • For Formulation Scientists: If this compound is present in a final drug product, it mandates strict ICH Q1B Option 2 testing[1]. The data strongly suggests that solid-state formulation combined with UV-blocking secondary packaging is required to maintain shelf-life integrity.

References 1.[1] Sampled. "Photostability Testing - Sampled: ICH Q1B Guidelines". Sampled.com. 2.[5] Q-Lab. "Understanding ICH Photostability Testing". Q-lab.com. 3.[2] Journal of Investigative Dermatology. "Nicotinamide Prevents UVB- and Oxidative Stress‒Induced Photoaging in Human Primary Keratinocytes". Ctfassets.net. 4.[3] ACS Publications. "Photofragmentation of Halogenated Pyrimidine Molecules in the VUV Range". Acs.org. 5.[4] ACS Publications. "UV Photolysis for Accelerating Pyridine Biodegradation". Acs.org.

Comparative

orthogonal testing methods for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide identification

An unambiguous structural identification of highly substituted pyridine derivatives—such as 6-Bromo-5-methoxy-N,N-dimethylnicotinamide —is a critical quality control gateway in pharmaceutical development. Because the pyr...
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Author: BenchChem Technical Support Team. Date: April 2026

An unambiguous structural identification of highly substituted pyridine derivatives—such as 6-Bromo-5-methoxy-N,N-dimethylnicotinamide —is a critical quality control gateway in pharmaceutical development. Because the pyridine ring can accommodate multiple positional isomers (regioisomers), relying on a single analytical technique often leads to false positives. For instance, a 2-bromo-5-methoxy isomer will exhibit an identical molecular weight and a nearly indistinguishable 1D proton spectrum to the untrained eye.

To guarantee structural integrity, Senior Application Scientists employ orthogonal testing methods —a strategy that utilizes fundamentally different physical principles (mass-to-charge ratio, nuclear magnetic spin, and crystal lattice diffraction) to cross-validate the molecule[1].

This guide objectively compares the three primary orthogonal methods for identifying 6-Bromo-5-methoxy-N,N-dimethylnicotinamide, providing the causal logic behind the experimental choices and self-validating protocols for your laboratory.

The Orthogonal Triad: Methodological Comparison

High-Resolution LC-MS/MS (Isotopic & Fragmentation Profiling)

The Causality: Mass spectrometry provides the exact atomic formula, but its true power for this specific molecule lies in the halogen signature[1]. Bromine possesses two stable isotopes ( 79 Br and 81 Br) at a nearly 1:1 natural abundance. By utilizing High-Resolution Mass Spectrometry (HRMS), we can observe a distinct "twin peak" separated by 2 Da. Furthermore, Collision-Induced Dissociation (CID) MS/MS systematically strips functional groups off the pyridine core, confirming the presence of the methoxy and dimethylamide moieties.

Multi-Nuclear & 2D NMR Spectroscopy (Regiochemical Mapping)

The Causality: While LC-MS confirms what atoms are present, Nuclear Magnetic Resonance (NMR) confirms where they are. In 6-bromo-5-methoxy-N,N-dimethylnicotinamide, the protons at positions C2 and C4 are meta to each other. This spatial relationship dictates a specific meta-coupling constant ( J≈1.5–2.5 Hz). If the molecule were an ortho-substituted impurity, the coupling constant would drastically shift ( J≈8 Hz). Additionally, Heteronuclear Multiple Bond Correlation (HMBC) is required to definitively link the methoxy group to C5 and the amide to C3[2].

Single-Crystal X-Ray Diffraction (SC-XRD)

The Causality: When NMR assignments face ambiguity due to overlapping signals or lack of proton handles (common in heavily substituted heteroaromatics), SC-XRD serves as the ultimate arbiter. It provides the absolute 3D spatial arrangement of the atoms by measuring electron density, completely bypassing the need to infer structure from spin-spin coupling.

OrthogonalTesting Sample 6-Bromo-5-methoxy-N,N- dimethylnicotinamide LCMS LC-HRMS/MS (Isotopic & Fragmentation) Sample->LCMS Aliquot 1 NMR 1D/2D NMR (Regiochemical Mapping) Sample->NMR Aliquot 2 XRD SC-XRD (Absolute Configuration) Sample->XRD Crystallization Data1 [M+H]+ 259.0/261.0 1:1 Bromine Signature LCMS->Data1 Data2 HMBC Connectivity C2/C4 Meta-Coupling NMR->Data2 Data3 3D Crystal Lattice Spatial Arrangement XRD->Data3 Confirm Unambiguous Structural Confirmation Data1->Confirm Data2->Confirm Data3->Confirm

Caption: Orthogonal analytical workflow for structural verification of substituted pyridines.

Quantitative Comparison of Analytical Methods

To select the appropriate method for your specific phase of development, compare their performance metrics below.

Performance MetricLC-HRMS/MS1D/2D NMR SpectroscopySingle-Crystal XRD
Primary Data Yield Exact Mass, Isotope Ratio, FragmentsConnectivity, RegiochemistryAbsolute 3D Configuration
Regioisomer Resolution Low (Requires authentic standards)High (Definitive via HMBC)Absolute (Visual proof)
Sensitivity (LOD) ~1–10 ng/mL (Picomolar)~1–5 mg (Millimolar)Requires a >0.1 mm pure crystal
Analysis Time 15 minutes2–4 hours (including 2D)Days to Weeks (Crystallization)
Sample Recovery DestructiveNon-destructive (100% recovery)Non-destructive

Self-Validating Experimental Protocols

The following protocols are designed with internal causality checks to ensure the data validates itself during acquisition.

Protocol 1: LC-HRMS/MS Isotopic Fingerprinting

Objective: Confirm the exact mass of the precursor acid[3] and the final amide, while validating the presence of bromine and specific functional groups.

  • Sample Preparation: Dilute the sample to 1 µg/mL in LC-MS grade Methanol/Water (50:50) with 0.1% Formic Acid to promote ionization[4].

  • Chromatographic Separation: Inject 2 µL onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile over 10 minutes. Self-Validation: The compound should elute as a single, sharp peak, confirming chromatographic purity before MS analysis.

  • HRMS Acquisition: Operate the mass spectrometer in Positive Electrospray Ionization (+ESI) mode with a resolving power of >70,000.

  • Data Validation (The Isotope Check): Locate the [M+H]+ precursor ions. You must observe a doublet at m/z 259.0083 ( 79 Br) and m/z 261.0062 ( 81 Br). If the ratio is not exactly ~1:1, the peak is an artifact or a non-brominated impurity.

  • MS/MS Fragmentation: Isolate m/z 259.0 and apply normalized collision energy (NCE 25-35%). Look for the diagnostic loss of the dimethylamine group ( −45 Da) and the methoxy group ( −31 Da).

MSFragmentation Parent [M+H]+ m/z 259.0 / 261.0 Frag1 Loss of -NMe2 m/z 214.0 / 216.0 Parent->Frag1 CID (-45 Da) Frag2 Loss of -OMe m/z 228.0 / 230.0 Parent->Frag2 CID (-31 Da) Frag3 Loss of -Br m/z 180.1 Parent->Frag3 CID (-79/81 Da)

Caption: Primary LC-MS/MS diagnostic fragmentation pathways for the target molecule.

Protocol 2: 2D NMR Regiochemical Mapping

Objective: Unambiguously assign the positions of the methoxy and bromo groups on the pyridine ring.

  • Sample Preparation: Dissolve 10–15 mg of the compound in 600 µL of DMSO- d6​ or CDCl 3​ . Self-Validation: Ensure the solution is perfectly clear; particulates will distort the magnetic field homogeneity and ruin the resolution of the critical meta-coupling.

  • 1H NMR Acquisition: Acquire a standard 1D proton spectrum (min. 400 MHz, 16 scans).

    • Causality Check 1 (The Amide Bond): Look for two distinct 3H singlets around 2.9–3.1 ppm. The lone pair on the amide nitrogen delocalizes into the carbonyl, creating a partial double bond that restricts rotation. This makes the two methyl groups magnetically inequivalent—a perfect internal validation that the N,N-dimethylamide group is intact.

    • Causality Check 2 (The Pyridine Protons): Locate the aromatic protons for C2 and C4. Because they are meta to each other, they will appear as two doublets with a small coupling constant ( J≈1.5–2.5 Hz).

  • HMBC Acquisition: Run a 2D HMBC experiment optimized for long-range carbon-proton coupling ( JCH​=8 Hz).

  • Regiochemical Validation: Trace the correlation from the methoxy protons (~3.9 ppm) to the quaternary carbon C5. Trace the correlation from the C2 and C4 protons to the C3 carbonyl carbon and the C6 brominated carbon. If the methoxy protons correlate to C4 or C6 instead of C5, you have synthesized the wrong regioisomer.

Conclusion

No single analytical method can definitively prove the identity of 6-Bromo-5-methoxy-N,N-dimethylnicotinamide. LC-MS/MS offers unparalleled sensitivity and isotopic validation of the bromine atom but falls short in distinguishing positional isomers[1]. NMR provides the necessary regiochemical mapping via HMBC[2], but requires higher sample concentrations. By utilizing these methods orthogonally, researchers create a self-validating data package that ensures absolute structural confidence before advancing the molecule into biological assays or scale-up synthesis.

References

  • The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. PMC (National Institutes of Health). Available at:[Link]

  • Orthogonal analytical methods for botanical standardization: Determination of green tea catechins by qNMR and LC–MS/MS. Journal of Pharmaceutical and Biomedical Analysis (ResearchGate). Available at:[Link]

  • Optimization of Extraction Methods for NMR and LC-MS Metabolite Fingerprint Profiling of Botanical Ingredients. MDPI. Available at:[Link]

  • STANDARD PATENT: Application No. AU 2016287335 B2 (Synthesis and characterization of 6-bromo-5-methoxy-N,N-dimethylnicotinamide). Googleapis / Australian Patent Office. Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

6-Bromo-5-methoxy-N,N-dimethylnicotinamide proper disposal procedures

Operational Safety and Disposal Guide: 6-Bromo-5-methoxy-N,N-dimethylnicotinamide Executive Summary & Hazard Causality As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox,...
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Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Disposal Guide: 6-Bromo-5-methoxy-N,N-dimethylnicotinamide

Executive Summary & Hazard Causality

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory checkbox, but as a critical extension of the experimental workflow. 6-Bromo-5-methoxy-N,N-dimethylnicotinamide (CAS: 2058320-39-9) is a highly functionalized heterocycle widely utilized in drug discovery and building-block synthesis.

The presence of the bromine atom on the electron-deficient pyridine ring fundamentally dictates its end-of-life management. Halogenated organic compounds cannot be disposed of via standard non-halogenated waste streams. Sub-optimal incineration of brominated pyridines leads to the generation of highly toxic Products of Incomplete Combustion (PICs), including brominated dioxins, furans, hydrogen bromide (HBr), and nitrogen oxides (NOx) ()[1]. Therefore, a self-validating, highly controlled disposal protocol is required to ensure environmental compliance, protect laboratory personnel, and maintain operational excellence.

Physicochemical & Disposal Profiling

To manage this chemical waste effectively, we must first quantify its parameters and understand how its molecular structure impacts disposal logistics.

Table 1: Waste Characterization Data for 6-Bromo-5-methoxy-N,N-dimethylnicotinamide

ParameterValue / ClassificationCausality / Impact on Disposal
Molecular Weight 259.1 g/mol High mass fraction of halogen requires specific scrubber capacity during incineration.
Halogen Content ~30.8% (Bromine)Mandates strict segregation into the "" stream[2].
EPA Waste Class Halogenated OrganicRequires high-temperature incineration (>1000°C) to break C-Br bonds[3].
Thermal Degradation HBr, NOx, CO, CO₂Incinerator must be equipped with an alkaline afterburner/scrubber ()[4].
Incompatibilities Strong oxidizers, strong acidsMixing can cause exothermic degradation; store separately in secondary containment.

Standard Operating Procedure (SOP): Step-by-Step Disposal Workflow

Trustworthiness in laboratory safety requires a self-validating system where every step verifies the integrity of the previous one.

Phase 1: Source Segregation (The Most Critical Step) Causality: Mixing halogenated waste with non-halogenated solvents is a severe operational failure. Halogens act as flame retardants, diluting the BTU (calorific) value of the waste. This forces the disposal facility to burn supplemental fuel to maintain the extreme temperatures required for destruction. Furthermore, introducing brominated compounds into non-halogenated streams violates EPA Resource Conservation and Recovery Act (RCRA) guidelines[3].

  • Designate a Specific Receptacle: Use a chemically compatible, high-density polyethylene (HDPE) or glass container specifically labeled for "Halogenated Organic Waste."

  • Verify Compatibility: Ensure the waste mixture contains less than 20% water and is completely free of peroxides or incompatible strong acids (e.g., Nitric Acid)[2].

  • Cap and Seal: The container must remain tightly closed at all times unless actively adding waste, preventing the volatilization of any residual solvents used during the compound's synthesis or purification.

Phase 2: Profiling and Labeling

  • Attach a Hazardous Waste Tag: Immediately upon the first drop of waste entering the container, attach a compliant hazardous waste tag.

  • Document Constituents: Explicitly list "6-Bromo-5-methoxy-N,N-dimethylnicotinamide" and any associated solvents (e.g., DCM, Chloroform) with their approximate percentages. "Unknowns" are strictly prohibited and pose severe risks to waste management personnel[5].

Phase 3: Ultimate Disposal (High-Temperature Incineration) Causality: Landfilling halogenated organics is strictly prohibited due to severe groundwater leaching risks ()[6].

  • Transfer to EHS: Coordinate with your Environmental Health and Safety (EHS) department for pickup.

  • Incineration Protocol: The licensed disposal facility will dissolve or mix the material with a combustible solvent and process it in a rotary kiln or liquid injection incinerator. The facility must be equipped with an alkaline scrubber to neutralize the corrosive HBr gas produced during thermal destruction[3][4].

Emergency Spill Response Protocol

In the event of an accidental release during handling or waste transfer, follow this self-validating containment loop:

  • Evacuate and Assess: Isolate the spill area. Ensure personnel are wearing appropriate PPE (nitrile gloves, chemical safety goggles, lab coat, and a particulate respirator if dust is generated)[7].

  • Containment: If the compound is in solution, surround the spill with an inert absorbent material (e.g., vermiculite or sand). Do NOT use combustible materials like sawdust.

  • Collection: Sweep up the solid or absorbed material using non-sparking tools and place it into a designated, airtight hazardous waste container[8].

  • Decontamination: Wash the spill site with a damp cloth and a mild detergent, adding the contaminated cleaning materials directly to the halogenated waste container to prevent drain contamination.

Process Visualization

Below is the logical workflow for the compliant segregation and disposal of this brominated nicotinamide derivative.

G A Waste Generation: 6-Bromo-5-methoxy-N,N-dimethylnicotinamide B Segregation: Halogenated Organic Waste Stream A->B Identify Halogen Content C Storage: Sealed HDPE/Glass Container Secondary Containment B->C Isolate from Incompatibles D Profiling & Labeling: EPA/RCRA Compliant Documentation C->D Log Constituents E Disposal: High-Temperature Incineration (Alkaline Scrubber Equipped) D->E Licensed EHS Transport

Operational workflow for the compliant segregation and disposal of halogenated pyridine waste.

References

  • Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes . U.S. Environmental Protection Agency (EPA).[Link]

  • Hazardous Materials Disposal Guide . Nipissing University. [Link]

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